Cas no 727416-57-1 (1H-Indole, 2,3-dihydro-3-methyl-1-[(4-methylphenyl)sulfonyl]-, (3S)-)

• Product Name: 1H-Indole, 2,3-dihydro-3-methyl-1-[(4-methylphenyl)sulfonyl]-, (3S)-
• CAS No: 727416-57-1
• MF: C₁₆H₁₇NO₂S
• MW: 287.37668299675
• CID: 1756754
• Update Time: 2024-11-27

1H-Indole, 2,3-dihydro-3-methyl-1-[(4-methylphenyl)sulfonyl]-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2,3-dihydro-3-methyl-1-[(4-methylphenyl)sulfonyl]-, (3S)-

• Inchi： 1S/C16H17NO2S/c1-12-7-9-14(10-8-12)20(18,19)17-11-13(2)15-5-3-4-6-16(15)17/h3-10,13H,11H2,1-2H3/t13-/m1/s1
• InChI Key： QUQVTQOXYDXJST-CYBMUJFWSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)C2=C(C=CC=C2)[C@H](C)C1

Experimental Properties

• Density: 1.232±0.06 g/cm3(Predicted)
• Boiling Point: 411.0±48.0 °C(Predicted)
• pka: -1.58±0.40(Predicted)